Cas no 1509023-76-0 (2,4-Difluoro-3-methylbenzamide)

• Product Name: 2,4-Difluoro-3-methylbenzamide
• CAS No: 1509023-76-0
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 5007462
• Update Time: 2025-05-24

2,4-Difluoro-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-methylbenzamide

• Inchi： 1S/C8H7F2NO/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,1H3,(H2,11,12)
• InChI Key： LKOCIMHPUZKGPH-UHFFFAOYSA-N
• SMILES： FC1C(C(N)=O)=CC=C(C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1

Additional information on 2,4-Difluoro-3-methylbenzamide

Research Update on 2,4-Difluoro-3-methylbenzamide (CAS: 1509023-76-0) in Chemical Biology and Pharmaceutical Applications

2,4-Difluoro-3-methylbenzamide (CAS: 1509023-76-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its difluoromethyl and amide functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving 2,4-Difluoro-3-methylbenzamide is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of fluorine atoms into inhibitor scaffolds has been shown to enhance binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,4-Difluoro-3-methylbenzamide exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to form hydrogen bonds with key residues in the kinase domain, thereby stabilizing the inactive conformation of the enzyme.

In addition to its applications in oncology, 2,4-Difluoro-3-methylbenzamide has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that fluorinated benzamide derivatives, including 2,4-Difluoro-3-methylbenzamide, displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics. This finding opens new avenues for the development of novel antibiotics to combat drug-resistant infections.

The synthetic accessibility of 2,4-Difluoro-3-methylbenzamide has also been a focus of recent research. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective route for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement is particularly significant for industrial-scale applications, as it addresses previous challenges related to yield and purity. The paper also emphasized the importance of process optimization in ensuring the consistent quality of the compound for pharmaceutical use.

Despite these promising developments, challenges remain in the clinical translation of 2,4-Difluoro-3-methylbenzamide-based therapeutics. Pharmacokinetic studies have indicated that while the compound exhibits favorable bioavailability, its metabolic stability in vivo requires further optimization. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its therapeutic index. Additionally, toxicological evaluations are underway to assess its safety profile, a critical step in the drug development pipeline.

In conclusion, 2,4-Difluoro-3-methylbenzamide (CAS: 1509023-76-0) represents a versatile scaffold with significant potential in both oncology and infectious disease therapeutics. Ongoing research efforts are focused on refining its pharmacological properties and expanding its applications. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation small-molecule drugs.